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Compound of Interest

Compound Name: 4-Bromo-2-fluoro-6-nitroanisole

Cat. No.: B1268318

Technical Guide: 4-Bromo-2-fluoro-6-
nitroanisole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data,
physicochemical properties, and handling procedures for 4-Bromo-2-fluoro-6-nitroanisole
(CAS No. 74266-66-3). The information is compiled from various safety data sheets and
chemical databases to ensure a thorough understanding for professionals in research and
development.

Chemical Identification and Properties

4-Bromo-2-fluoro-6-nitroanisole is a substituted anisole compound with the molecular
formula C7HsBrFNOs.[1][2] Its chemical structure and key identifiers are crucial for its proper
handling and use in experimental settings.

Table 1: Physicochemical Properties of 4-Bromo-2-fluoro-6-nitroanisole
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Property Value Source(s)

CAS Number 74266-66-3 [11[2][3]

Molecular Formula C7HsBrFNOs [1][2]

Molecular Weight 250.02 g/mol [1]
White to yellowish or yellow to

Appearance brown crystals, powder, or [2][3]
crystalline powder.

Melting Point 51.5-61°C [2][3]

N ) 255 - 256 °C (Predicted: 309.1

Boiling Point [2]
+37.0°C)

Density 1.716 + 0.06 g/cm3 (Predicted) [2]

Flash Point 140.7 °C [2]

Vapor Pressure

0.00119 mmHg at 25°C

[2]

Refractive Index

1.56

[2]

Solubility

Soluble in common organic

solvents.

[2]

Hazard Identification and Safety

Proper hazard identification is critical for the safe handling of 4-Bromo-2-fluoro-6-

nitroanisole. This compound is classified as an irritant and requires appropriate safety

precautions.[1][2]

Table 2: GHS Hazard Classification
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Classification Hazard Statement GHS Pictogram Signal Word
Skin Irritation H315: Causes skin )

L GHSO07 Warning
(Category 2) irritation.
Serious Eye Irritation H319: Causes serious .

S GHSO07 Warning

(Category 2A) eye irritation.
Specific Target Organ

Toxicity - Single
H335: May cause ]
Exposure (Category ) o GHSO07 Warning
) respiratory irritation.
3), Respiratory Tract

Irritation

Source:[1]

Experimental Protocols and Handling

While specific experimental protocols for the synthesis of 4-Bromo-2-fluoro-6-nitroanisole are
not readily available in the searched literature, a general synthetic approach for similar
compounds involves the bromination and nitration of a substituted fluoroanisole. Researchers
should develop specific protocols based on established organic synthesis methodologies.

A potential, though not explicitly detailed, synthetic route could involve the bromination of 4-
fluoro-2-nitroanisole or the nitration of 4-bromo-2-fluoroanisole.[2] The following diagram
illustrates a generalized workflow for such a synthesis.
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Generalized Synthetic Workflow

Synthesis Purification

Reagents
- Ai‘;’:‘“"lf_z"f"‘a:z;‘;msme) }—){ (SN;“:‘:"BR;:;‘S'&) }—){ Crude Product }»—-{ Aqueous Workup }—){ Solvent Extraction }—){ Drying of Organic Layer }—){ c / }—)

Pure

First Aid and Emergency Response

Exposure to
4-Bromo-2-fluoro-6-nitroanisole

Routep of Exposure and First Aid

‘ Inhalation Skin Contact Eye Contact Ingestion ‘
T T
. Wash with plenty of soap and water. Rinse cautiously with water for several minutes. Do NOT induce vomiting.
Move to fresh air. 5 B 3 ) - .
Seek medical attention Remove contaminated clothing. Remove contact lenses, if present and easy to do. Continue rinsing. Rinse mouth.
. Seek medical attention if irritation persists. Seek immediate medical attention. Seek medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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